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Compound of Interest

Compound Name: 2-(Methylthio)ethylamine

Cat. No.: B103984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2-
(Methylthio)ethylamine, also known as S-Methylcysteamine, from the starting material

cysteamine (2-aminoethanethiol). This document outlines a common synthetic methodology,

presents key quantitative data in a structured format, and includes a detailed experimental

protocol and a workflow diagram to support research and development activities in the

pharmaceutical and chemical industries.

Core Synthesis and Properties
2-(Methylthio)ethylamine is an organosulfur compound with the chemical formula

CH₃SCH₂CH₂NH₂. It can be synthesized through the S-methylation of cysteamine.[1] One

established method involves the reaction of cysteamine with a methylating agent in the

presence of a base.[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-(Methylthio)ethylamine is

presented in the table below for easy reference.
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Property Value Reference

Molecular Formula C₃H₉NS [1][2]

Molecular Weight 91.175 g/mol [2]

Appearance Colorless liquid [1][2]

Boiling Point 146-149 °C [2]

Density 0.98 g/mL at 20 °C [2]

Synonyms
S-Methylcysteamine, 2-

Aminoethyl methyl sulfide
[3][4]

CAS Number 18542-42-2 [1]

Experimental Protocol: S-Methylation of Cysteamine
This section details a laboratory-scale procedure for the synthesis of 2-
(Methylthio)ethylamine from cysteamine using methyl iodide as the methylating agent and

sodium hydride as the base.[2]

Materials:

Cysteamine (aminoethylthiol)

Ethylene glycol diethyl ether (solvent)

Triethylamine

Potassium carbonate (drying agent)

Sodium hydride

Methyl iodide

Chloroform (for extraction)

Sodium carbonate solution
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Hydrochloric acid solution (for pH adjustment)

Isopropyl ether

Procedure:

Preparation of Cysteamine Solution: In a flask, combine cysteamine and ethylene glycol

diethyl ether. Stir the mixture at room temperature for 15 minutes.

Slowly add triethylamine to the flask and continue stirring at room temperature for 1 hour.

Add potassium carbonate as a drying agent and stir for an additional 20 minutes.

Filter the mixture at room temperature to remove solids. The resulting filtrate contains the

free base of cysteamine.

Methylation Reaction: In a separate three-neck flask, add a specific amount of sodium

hydride.

At room temperature, slowly add methyl iodide to the sodium hydride and allow them to react

for 15 minutes.

Slowly add the cysteamine filtrate from step 4 to the reaction mixture.

Heat the system to the desired reaction temperature and maintain this temperature for a

specified period.

Work-up and Purification: After the reaction is complete, distill off the solvent.

Filter the remaining reaction mixture and remove the residual solvent using a rotary

evaporator.

Adjust the pH of the resulting solution to 6-7 using a hydrochloric acid solution.

Extract the solution and separate the upper organic layer. Dry the organic layer in a vacuum

drying oven.
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To obtain the hydrochloride salt, adjust the pH of the dried organic layer to 6-7 with a

hydrochloric acid solution, add isopropyl ether, extract the solution, and separate the lower

aqueous layer. Dry the aqueous layer in a vacuum drying oven.

To obtain the pure free base, adjust the pH of the hydrochloride salt solution to

approximately 10 with a sodium carbonate solution.

Extract the basic solution with chloroform.

Separate the chloroform layer and remove the solvent by rotary evaporation to yield pure 2-
(Methylthio)ethylamine.[2]

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-(Methylthio)ethylamine
from cysteamine.
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Caption: Workflow for the synthesis of 2-(Methylthio)ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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